Cas no 1261857-90-2 ((4-Methoxynaphthalen-2-yl)methanamine)

• Product Name: (4-Methoxynaphthalen-2-yl)methanamine
• CAS No: 1261857-90-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD18378294
• CID: 4797659
• PubChem ID: 84023158
• Update Time: 2025-07-19

(4-Methoxynaphthalen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-1-methoxynaphthalene
• (4-methoxynaphthalen-2-yl)methanamine
• (4-Methoxynaphthalen-2-yl)methanamine

• MDL： MFCD18378294
• Inchi： 1S/C12H13NO/c1-14-12-7-9(8-13)6-10-4-2-3-5-11(10)12/h2-7H,8,13H2,1H3
• InChI Key： MVSIPTYMTCLWAS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CN)=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 187.099714038 g/mol
• Monoisotopic Mass: 187.099714038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2
• Molecular Weight: 187.24

Additional information on (4-Methoxynaphthalen-2-yl)methanamine

Chemical Profile of (4-Methoxynaphthalen-2-yl)methanamine (CAS No. 1261857-90-2)

(4-Methoxynaphthalen-2-yl)methanamine, identified by its CAS number 1261857-90-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic amine derivative features a naphthalene core substituted with a methoxy group at the 4-position and an amine functional group at the 2-position. Its unique structural attributes make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The compound's molecular formula, C₁₁H₁₁N, underscores its aromatic nature and the presence of both oxygen and nitrogen heteroatoms. These elements contribute to its diverse reactivity, enabling participation in multiple chemical transformations essential for drug development. The methoxy group enhances solubility in polar solvents while the amine moiety provides a site for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, (4-Methoxynaphthalen-2-yl)methanamine has garnered attention due to its potential applications in the synthesis of bioactive compounds. Research has demonstrated its utility in constructing heterocyclic frameworks prevalent in many therapeutic agents. For instance, studies have explored its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The naphthalene scaffold, particularly when modified with electron-withdrawing or donating groups, can modulate binding affinity to biological targets.

One notable area of investigation involves the use of (4-Methoxynaphthalen-2-yl)methanamine as a precursor in creating small-molecule probes for enzyme activity assessment. Researchers have leveraged its structural features to design substrates or inhibitors that interact specifically with enzymes involved in metabolic pathways. Such tools are indispensable for understanding disease mechanisms and identifying novel drug candidates. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties for targeted applications.

The synthesis of (4-Methoxynaphthalen-2-yl)methanamine typically involves multi-step organic reactions, starting from commercially available naphthalene derivatives. Methylation at the 4-position followed by nucleophilic substitution at the 2-position are common strategies employed in its preparation. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making the compound more accessible for industrial and academic research purposes.

From a pharmaceutical perspective, the potential of (4-Methoxynaphthalen-2-yl)methanamine extends beyond kinase inhibitors. Its structural motif is reminiscent of natural products known for their biological activity, suggesting broader therapeutic applications. For example, derivatives of this compound have been investigated for their antimicrobial properties, showcasing its versatility in addressing different health challenges. The ongoing exploration of its pharmacological profile continues to uncover new possibilities in drug discovery.

The chemical properties of (4-Methoxynaphthalen-2-yl)methanamine also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. Such simulations are increasingly integral to modern drug design workflows, complementing experimental approaches with high-resolution data on molecular interactions.

In conclusion, (4-Methoxynaphthalen-2-yl)methanamine (CAS No. 1261857-90-2) represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity profile position it as a key intermediate for developing novel bioactive molecules. As scientific understanding evolves, further exploration into its potential will undoubtedly yield innovative solutions for therapeutic interventions across various medical disciplines.